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Compound of Interest

Compound Name: 3-Methylbenzyl bromide

Cat. No.: B049150

An In-depth Technical Guide to the Safe Handling of 3-Methylbenzyl Bromide

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the chemical properties and associated hazards of reagents is paramount for
ensuring laboratory safety. This technical guide provides a detailed overview of 3-
Methylbenzyl bromide (CAS No. 620-13-3), also known as a-bromo-m-xylene, a versatile
reagent commonly used in organic synthesis.[1][2][3] This document outlines its physical and
chemical properties, potential hazards, and the necessary precautions for safe handling,
storage, and emergency response.

Chemical Identification and Properties

3-Methylbenzyl bromide is a halogenated organic compound with a benzene ring substituted
by a methyl group and a bromomethyl group.[1] It is primarily used as an alkylating agent in the
synthesis of various pharmaceutical and chemical compounds.[1][4]

Table 1: Chemical Identifiers for 3-Methylbenzyl Bromide
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Identifier

Value

Chemical Name

1-(bromomethyl)-3-methylbenzene

Synonyms a-Bromo-m-xylene, m-Xylyl bromide[2][3]
CAS Number 620-13-3[2][3]
EC Number 210-625-2[3]

Molecular Formula

CsHoBr[1][5]

Molecular Weight

185.06 g/mol

InChl Key

FWLWTILKTABGKQ-UHFFFAOYSA-NJ[3]

Table 2: Physical and Chemical Properties of 3-Methylbenzyl Bromide

Property Value

Appearance Colorless to pale yellow liquid[1]
Odor Strong, aromatic[1]

Boiling Point 185 °C @ 340 mmHg[3][6]
Density 1.37 g/mL at 25 °C[3][6]

Flash Point 82 °C (179.6 °F) - closed cup[3]

Refractive Index

n20/D 1.566[3][6]

Solubility

Practically insoluble in water; very soluble in
ethanol and ethyl ether.[1]

Stability

Stable under recommended storage conditions.

[1]

Hazard Identification and Classification

3-Methylbenzyl bromide is classified as a hazardous chemical and requires careful handling.
[2] It is a combustible liquid that can cause severe skin burns and eye damage.[2][5][7] The
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substance is harmful if swallowed, inhaled, or in contact with skin.[2][7] As a brominated
alkylating agent, it may also possess mutagenic properties.[1]

Table 3: GHS Hazard Classification for 3-Methylbenzyl Bromide

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage[2][5]
o _ H331/H332: Toxic or harmful if
Acute Toxicity, Inhalation 3/4 )
inhaled[2][5][7]
o H302: Harmful if swallowed[2]
Acute Toxicity, Oral 4
[51[7]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4

skin[2]

) o H314: Causes severe skin
Serious Eye Damage/Irritation 1
burns and eye damage[2]

H335: May cause respiratory

Specific Target Organ Toxicit 3
P J J Y irritation[5][8]

. ) . H317: May cause an allergic
Allergic Skin Reaction ) ]
skin reaction[5]

Flammable Liquids 4 H227: Combustible liquid[2][8]

Note: The toxicological properties have not been fully investigated.[2]

Experimental Protocols and Safe Handling

While specific experimental protocols depend on the nature of the synthesis, universal handling
precautions must be observed to minimize exposure and risk.

Engineering Controls

e Ventilation: Always handle 3-Methylbenzyl bromide in a well-ventilated area.[2][5]
Operations should be conducted within a certified chemical fume hood.[9]
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o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[2][9]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard eye
protection should comply with OSHA regulations in 29 CFR 1910.133 or European Standard
EN166.[2][9]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[2][5]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
(e.g., type ABEK).[2]

Safe Handling Practices

» Avoid breathing vapors, mist, or spray.[2][5]

Do not get the substance in eyes, on skin, or on clothing.[2][9]

Keep away from sources of ignition such as open flames, hot surfaces, and sparks.[2][8]

Take precautionary measures against static discharge.[1][8]

Do not eat, drink, or smoke in the handling area.[2][5]

Wash hands and any exposed skin thoroughly after handling.[2][5]
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Figure 1: Logical relationship between hazards and precautions.

Storage and Disposal

Proper storage is crucial to maintain the stability of 3-Methylbenzyl bromide and prevent

hazardous reactions.

Storage Conditions

« Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][5]

¢ The storage area should be designated for corrosive and toxic materials.[2][3]
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o Store locked up to prevent unauthorized access.[2][5][7]

o Keep away from incompatible materials, including strong oxidizing agents, bases, alcohols,
amines, and metals.[2]

e Protect from moisture, as it can hydrolyze the material.[1][8]

Disposal

e Dispose of contents and containers in accordance with local, regional, and national
hazardous waste regulations.[2][5]

e Do not allow the chemical to enter drains or waterways.[5][9]

o Chemical waste generators must ensure complete and accurate classification of the waste.

[9]

Emergency and First-Aid Procedures

In case of accidental exposure or release, immediate and appropriate action is required.

Accidental Release Measures

» Minor Spill: Absorb the spill with inert material such as sand, earth, or vermiculite.[5] Collect
the material into a suitable, labeled container for disposal.[5]

e Major Spill: Evacuate the area and move upwind.[5] Alert the fire brigade or emergency
services.[5] Contain the spill and prevent it from entering drains or water courses.[5] Only
trained personnel wearing appropriate PPE should perform the cleanup.
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Figure 2: Workflow for handling an accidental spill.

First-Aid Measures
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o Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running
water for at least 15 minutes.[2][5] Remove contact lenses if present and easy to do.[5][7]
Seek immediate medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing and footwear.[5] Flush skin and
hair with running water and soap, if available.[5] Seek medical attention.[5]

 Inhalation: Remove the victim from the contaminated area to fresh air.[2][5] Keep the person
warm and at rest.[5] If breathing is difficult or has stopped, provide artificial respiration.[5][9]
Seek immediate medical attention.[2]

 Ingestion: Rinse mouth thoroughly with water.[2][7] Do NOT induce vomiting.[5][9] Seek
immediate medical attention.[2]

Fire-Fighting Measures
o Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, or foam.[2]
» Hazards: The substance is a combustible liquid.[2] Containers may explode when heated.[2]

Fire can produce hazardous decomposition products, including carbon oxides and hydrogen
bromide gas.[1]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methylbenzyl bromide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049150#3-methylbenzyl-bromide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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